Cas no 901259-94-7 (2-{5-(4-chlorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide
• CAS No: 901259-94-7
• MF: C₂₀H₂₀ClN₃O₂S
• MW: 401.909702301025
• CID: 6011166
• PubChem ID: 20852055
• Update Time: 2025-05-19

2-{5-(4-chlorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide
• 2-[[5-(4-chlorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyethyl)acetamide
• 2-((5-(4-chlorophenyl)-2-phenyl-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide
• AKOS001789775
• 2-{[5-(4-CHLOROPHENYL)-2-PHENYL-1H-IMIDAZOL-4-YL]SULFANYL}-N-(2-METHOXYETHYL)ACETAMIDE
• 901259-94-7
• F3407-0981

• Inchi： 1S/C20H20ClN3O2S/c1-26-12-11-22-17(25)13-27-20-18(14-7-9-16(21)10-8-14)23-19(24-20)15-5-3-2-4-6-15/h2-10H,11-13H2,1H3,(H,22,25)(H,23,24)
• InChI Key： CTUQGSCFEZOHPF-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)CSC1=C(C2=CC=C(Cl)C=C2)NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 401.0964758g/mol
• Monoisotopic Mass: 401.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{5-(4-chlorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide

Compound CAS No. 901259-94-7: 2-{5-(4-Chlorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide

The compound with CAS No. 901259-94-7, known as 2-{5-(4-chlorophenyl)-2-phenyl-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes an imidazole ring, a sulfanyl group, and an acetamide moiety. The presence of these functional groups makes it a versatile compound with applications ranging from drug discovery to advanced materials development.

The imidazole ring in the molecule is a key structural element, contributing to its aromaticity and stability. The substitution pattern on the imidazole ring, particularly the presence of a 4-chlorophenyl group and a phenyl group, imparts unique electronic properties to the compound. These substituents not only influence the molecule's reactivity but also play a crucial role in its ability to interact with biological systems or other chemical entities. Recent studies have highlighted the importance of such substituted imidazoles in medicinal chemistry, where they are often used as scaffolds for designing bioactive compounds.

The sulfanyl group attached to the imidazole ring further enhances the compound's versatility. Sulfur-containing compounds are known for their ability to form strong bonds and participate in various chemical reactions. In this case, the sulfanyl group serves as a potential site for further functionalization or interaction with other molecules. This feature makes the compound an attractive candidate for use in catalysis or as a building block in organic synthesis.

The acetamide moiety at the end of the molecule adds another layer of functionality. Acetamides are commonly used in pharmaceuticals due to their ability to improve drug solubility and bioavailability. In this compound, the acetamide group is linked to a 2-methoxyethyl chain, which introduces additional flexibility and hydrophilicity into the molecule. This combination of hydrophobic and hydrophilic groups could be advantageous in designing drugs that target specific biological pathways or cellular compartments.

Recent advancements in computational chemistry have enabled researchers to predict the properties of complex molecules like this one with unprecedented accuracy. For instance, molecular docking studies have revealed that this compound has potential interactions with key proteins involved in various diseases, such as cancer or neurodegenerative disorders. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structure allows it to form self-assembled monolayers or act as a precursor for synthesizing advanced materials with tailored properties. For example, researchers have explored its use in creating stimuli-responsive materials that can change their properties in response to external conditions like temperature or pH.

From an environmental perspective, understanding the fate and behavior of such compounds is crucial. Studies have shown that similar sulfur-containing organic molecules can undergo biodegradation under specific conditions, reducing their environmental impact. This knowledge is essential for ensuring that compounds like this one are used responsibly and sustainably.

In conclusion, CAS No. 901259-94-7 represents a multifaceted compound with immense potential across various scientific disciplines. Its complex structure, functional groups, and unique properties make it a valuable tool for researchers in drug discovery, materials science, and beyond. As our understanding of such molecules continues to grow, so too will their applications in addressing some of the most pressing challenges in modern science.